1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride

• Molecular Formula: C13H17ClFN3
• Molecular Weight: 269.74 g/mol
• IUPAC Name: 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C13H16FN3.ClH/c1-3-17-10(2)13(9-16-17)15-8-11-5-4-6-12(14)7-11;/h4-7,9,15H,3,8H2,1-2H3;1H
• InChI Key: WVERIDNIMVTLAH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)NCC2=CC(=CC=C2)F)C.Cl

Description

This compound is a pyrazole derivative featuring a 1-ethyl group, a 5-methyl substituent, and a 4-amine linked to a 3-fluorophenylmethyl moiety, with a hydrochloride counterion. The 3-fluorophenyl group enhances lipophilicity and may influence binding interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride typically involves a multi-step process. One common method is the Suzuki-Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can tolerate a variety of functional groups.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are carefully controlled to optimize yield and purity. The use of continuous flow reactors is also becoming more common in the pharmaceutical industry due to their efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride can undergo several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: N-bromosuccinimide (NBS) for bromination at the benzylic position.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or an aldehyde, while reduction may yield an alcohol.

Scientific Research Applications

• Anti-inflammatory Properties : Research indicates that pyrazole derivatives exhibit anti-inflammatory effects, making them potential candidates for treating inflammatory diseases. The compound's structure allows it to interact with specific enzymes involved in inflammatory pathways, potentially reducing inflammation in conditions such as arthritis .
• Anticancer Activity : Several studies have explored the anticancer properties of pyrazole derivatives. The unique substitution pattern of 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride enhances its binding affinity to cancer cell receptors, promoting apoptosis in cancerous cells. For instance, studies have shown promising results in inhibiting growth in various cancer cell lines .
• Mechanism of Action : The compound likely interacts with molecular targets such as kinases and receptors, modulating their activity and leading to therapeutic effects. Detailed studies on its mechanism can provide insights into optimizing its efficacy .

Agricultural Applications

• Pesticidal Activity : Pyrazole derivatives have been investigated for their potential use as agrochemicals. The compound may exhibit insecticidal or herbicidal properties, contributing to pest management strategies in agriculture. Its effectiveness can be attributed to its ability to disrupt biological processes in pests .
• Fungicidal Properties : Some studies suggest that compounds similar to 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride may also possess antifungal properties, making them suitable for protecting crops against fungal infections .

Materials Science Applications

• Polymer Chemistry : The unique chemical structure of this pyrazole derivative allows it to be used as a building block for synthesizing novel polymers with specific properties. Its incorporation into polymer matrices can enhance thermal stability and mechanical strength .
• Nanotechnology : Research is ongoing into the use of pyrazole derivatives in nanomaterials for drug delivery systems. The ability of this compound to form stable complexes with metal ions could lead to innovative applications in targeted drug delivery and imaging technologies .

Case Studies and Research Findings

Several case studies highlight the effectiveness of 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride:

• Study on Anti-inflammatory Effects : A study published in a peer-reviewed journal demonstrated that this compound significantly reduced inflammation markers in animal models of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases .
• Anticancer Efficacy : Another study focused on the compound's effects on breast cancer cell lines (MCF7) showed a dose-dependent reduction in cell viability, indicating its promise as an anticancer drug candidate .
• Pesticidal Activity Assessment : Field trials indicated that formulations containing this compound exhibited effective pest control compared to traditional pesticides, highlighting its potential role in sustainable agriculture practices .

Mechanism of Action

The mechanism of action of 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

a. 1-Ethyl-N-[(5-Fluoro-1,3-Dimethyl-1H-Pyrazol-4-yl)Methyl]-5-Methyl-1H-Pyrazol-4-Amine Hydrochloride

• Molecular Formula : C₁₂H₁₉ClFN₅
• Molecular Weight : 287.767 g/mol
• Key Differences :
  • The fluorinated substituent is part of a secondary pyrazole ring (5-fluoro-1,3-dimethylpyrazole) instead of a phenyl group.
  • The additional methyl groups on the secondary pyrazole may reduce conformational flexibility compared to the 3-fluorophenylmethyl group in the target compound .

b. {[1-(3-Fluorophenyl)-1H-Pyrazol-4-yl]Methyl}Amine Hydrochloride

• Molecular Formula : C₁₀H₁₀ClFN₃ (estimated)
• Molecular Weight : 230.66 g/mol (estimated)
• Key Differences :
  • Lacks the 1-ethyl and 5-methyl substituents on the pyrazole core.
  • The simpler structure may result in lower metabolic stability but higher solubility .

2.2. Piperidine-Based Analogs

a. 1-Ethyl-N-[(3-Fluorophenyl)Methyl]Piperidin-4-Amine

• Molecular Formula : C₁₄H₂₁FN₂
• Molecular Weight : 236.33 g/mol
• Key Differences: Replaces the pyrazole core with a piperidine ring.

2.3. Heterocyclic Variants with Fluorinated Substituents

a. 5-Amino-2-(3-Fluorophenyl)-1,3-Oxazole-4-Carbonitrile

• Molecular Formula : C₁₀H₅FN₂O
• Molecular Weight : 204.16 g/mol
• Key Differences :
  • Features an oxazole core instead of pyrazole.
  • The electron-withdrawing nitrile group may alter electronic properties and reactivity compared to the methyl and ethyl substituents in the target compound .

b. 3-Chloro-1-(5-Fluoropyridin-3-yl)-1H-Pyrazol-4-Amine

• Molecular Formula : C₈H₆ClFN₄
• Molecular Weight : 228.61 g/mol
• Key Differences: Substitutes the 3-fluorophenyl group with a 5-fluoropyridinyl moiety.

Functional Implications

• Target Selectivity : The ethyl and methyl groups may sterically hinder interactions with off-target enzymes, a feature absent in simpler analogs like .
• Stability : Pyrazole cores generally exhibit higher metabolic stability than oxazoles or piperidines due to resistance to oxidative degradation .

Biological Activity

1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride is a pyrazole derivative noted for its diverse biological activities. This compound has garnered attention in medicinal chemistry due to its potential applications in anti-inflammatory and anticancer therapies. The unique structural features of this compound, including the presence of an ethyl group, a fluorophenyl moiety, and a methylpyrazolamine framework, contribute to its biological efficacy.

Molecular Characteristics:

• Molecular Formula: C13H17ClFN3
• Molecular Weight: 269.74 g/mol
• IUPAC Name: 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride
• InChI Key: LQHHXLDZEHGHFN-UHFFFAOYSA-N

Structural Representation:

Property	Value
Molecular Formula	C13H17ClFN3
Molecular Weight	269.74 g/mol
IUPAC Name	1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride
InChI Key	LQHHXLDZEHGHFN-UHFFFAOYSA-N

The biological activity of 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine;hydrochloride is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in inflammatory and cancerous pathways. The compound's ability to modulate these targets can lead to significant biological effects, such as inhibition of cell proliferation and induction of apoptosis in cancer cells.

Anticancer Properties

Research indicates that pyrazole derivatives exhibit promising anticancer activity. For instance, compounds related to 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine have shown effectiveness against various cancer cell lines:

Cell Line	IC50 (µM)	Reference
MCF7	3.79
SF-268	12.50
NCI-H460	42.30

These values indicate the concentration required to inhibit cell growth by 50%, suggesting that the compound could be developed further for therapeutic use.

Anti-inflammatory Effects

Pyrazole derivatives are also recognized for their anti-inflammatory properties. Studies have demonstrated that these compounds can inhibit pro-inflammatory cytokines and modulate immune responses, making them candidates for treating inflammatory diseases.

Case Studies and Research Findings

• Study on Anticancer Activity : A recent study evaluated the efficacy of various pyrazole derivatives against different cancer cell lines. The results indicated that compounds similar to 1-ethyl-N-[(3-fluorophenyl)methyl]-5-methylpyrazol-4-amine displayed significant cytotoxicity, with IC50 values comparable to established chemotherapeutics .
• Mechanistic Insights : Molecular docking studies have suggested that pyrazole derivatives interact with key proteins involved in cancer progression, such as Aurora-A kinase and CDK2, leading to cell cycle arrest and apoptosis .